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Compound of Interest

Compound Name: Hept-6-en-2-amine
CAS No.: 196208-23-8
Cat. No.: B1373209
Get Quote
. J
Abstract

Hept-6-en-2-amine (also known as 1-methylhex-5-enylamine) represents a high-value "chiral
linchpin™ in the synthesis of nitrogen heterocycles. Its structure—featuring a primary amine at a
chiral center tethered to a terminal alkene—makes it an ideal precursor for accessing chiral
azepanes (7-membered rings) and 2,6-disubstituted piperidines (6-membered rings) via Ring-
Closing Metathesis (RCM) or intramolecular hydroamination. This guide outlines the chemical
profile, strategic logic, and validated protocols for deploying this intermediate in the synthesis of
bioactive scaffolds, such as Cathepsin K inhibitors and alkaloid mimetics.

Chemical Profile & Strategic Value
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Property Specification

IUPAC Name Hept-6-en-2-amine

196208-23-8 (Racemic) / 14502-42-2 (Related

CAS Number alkyne analog often confused; verify specific
isomer)

Molecular Formula C7HisN

Molecular Weight 113.20 g/mol

o C2 is a stereocenter. Available as (S)-, (R)-, or
Chirality
racemate.

Nucleophilic Amine: Handle for coupling
Kev Eunctionalit (amides, ureas, alkylation).Terminal Alkene:
ey Functionali
y y Handle for RCM, cross-coupling, or radical

cyclization.[1]

Tether Length: The 3-carbon spacer between

the chiral center and the alkene (C3-C4-C5) is
Strategic Utility geometrically optimal for forming 7-membered

rings (azepanes) when coupled with a 2-carbon

partner (e.g., acryloyl/allyl).

Core Application: Synthesis of Chiral Azepanes via RCM

The most potent application of hept-6-en-2-amine is in the synthesis of 2-methyl-azepan-one
scaffolds.[1] These 7-membered lactams are critical pharmacophores in protease inhibitors
(e.g., Cathepsin K inhibitors) and psychotropic agents.

Mechanistic Logic

e Amide Coupling: The amine is acylated with acryloyl chloride.[1]

e Pre-organization: The resulting amide (N-acryloyl-hept-6-en-2-amine) contains two terminal
alkenes separated by a 6-atom chain (C=C-C(=0)-N-C-C-C-C=C).
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e Ring-Closing Metathesis (RCM): Treatment with a Ruthenium carbene catalyst (Grubbs I1)
effects cyclization, releasing ethylene and forming the 7-membered unsaturated lactam.

» Stereoretention: The chiral center at C2 (derived from the amine) is preserved, dictating the
stereochemistry of the methyl group on the azepane ring.

Visual Workflow (Graphviz)
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Caption: Reaction pathway for the conversion of Hept-6-en-2-amine to a chiral azepane
scaffold via RCM.

Detailed Experimental Protocol

Protocol A: Synthesis of (S)-3,4,5,8-Tetrahydro-2-methylazocin-
7(2H)-one (Azepane Precursor)

Note: This protocol assumes the use of (S)-hept-6-en-2-amine to generate the (S)-2-methyl
azepane scaffold.[2]

Reagents:
e (S)-Hept-6-en-2-amine (1.0 equiv)
e Acryloyl chloride (1.1 equiv)

o Triethylamine (EtsN) (1.5 equiv)
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e Grubbs Catalyst, 2nd Generation (2-5 mol%)

e Dichloromethane (DCM) (Anhydrous, degassed)

Step 1: Acylation (Formation of the Diene)

o Setup: Charge a flame-dried round-bottom flask with (S)-hept-6-en-2-amine (10 mmol) and
anhydrous DCM (50 mL) under nitrogen atmosphere.

o Base Addition: Add EtsN (15 mmol) and cool the solution to 0°C using an ice bath.

» Acylation: Dropwise add acryloyl chloride (11 mmol) over 15 minutes. The reaction is
exothermic; maintain temperature <5°C.[1]

e Monitoring: Allow to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC
(formation of amide, disappearance of amine).

o Workup: Quench with saturated NaHCOs. Extract with DCM (3x).[1] Wash organics with 1N
HCI (to remove unreacted amine/EtsN) and brine. Dry over Na2SOa4 and concentrate.

 Purification: Flash chromatography (Hexanes/EtOAC) to yield N-(hept-6-en-2-yl)acrylamide.

Step 2: Ring-Closing Metathesis (Cyclization)

 Dilution (Critical): Dissolve the diene amide (from Step 1) in degassed anhydrous DCM to a
concentration of 5 mM (approx. 0.005 M).[1] Note: High dilution is essential to favor
intramolecular cyclization over intermolecular polymerization.[1]

o Catalyst Addition: Add Grubbs Il catalyst (2 mol% relative to diene).

o Reaction: Reflux the mixture (40°C) under a nitrogen stream for 4-12 hours. The nitrogen
stream helps remove the generated ethylene gas, driving the equilibrium forward.

e Quenching: Cool to RT. Add activated charcoal or DMSO (50 equiv relative to Ru) and stir for
1 hour to sequester the ruthenium.

« Purification: Filter through a pad of celite/silica. Concentrate the filtrate. Purify via flash
chromatography to isolate the (S)-7-methyl-1,3,4,7-tetrahydro-2H-azepin-2-one.
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Quantitative Data Summary:

Step Reaction Type Typical Yield Key Parameter

Temperature control
1 Amide Coupling 85-92% (0°C) to prevent
polymerization.

o Concentration (5 mM)
2 RCM (Cyclization) 78-85% o
to avoid oligomers.

Alternative Application: Hydroamination[2]
For researchers targeting piperidines (6-membered rings) rather than azepanes, Hept-6-en-2-
amine serves as a substrate for intramolecular hydroamination.[1]

» Pathway: Metal-catalyzed (e.g., Gold or Lanthanide) cyclization.[1]

» Regioselectivity:

o Markovnikov addition (N attacks internal carbon C6) ngcontent-ng-c567981813=
_nghost-ng-c1980439775="" class="inline ng-star-inserted">

2,6-dimethylpiperidine.

o Anti-Markovnikov addition (N attacks terminal carbon C7) ngcontent-ng-c567981813=
_nghost-ng-c1980439775="" class="inline ng-star-inserted">

2-methylazepane.

« Significance: This route is 100% atom-economic (no byproducts like ethylene) and is
preferred for "Green Chemistry” workflows.[1]

Troubleshooting & Expert Insights

» Volatile Amine: Hept-6-en-2-amine is relatively volatile.[1] Avoid prolonged high-vacuum
exposure during the initial handling.[1] Store as a hydrochloride salt if long-term storage is

required.[1]
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o Catalyst Poisoning: The free amine group can coordinate to and poison Ruthenium catalysts.
[1] Therefore, always convert the amine to an amide (or carbamate/urea) before attempting
RCM. Do not attempt RCM on the free amine directly without Lewis acid additives.[1]

» |somerization: During RCM, the double bond may migrate.[1] If the product contains isomeric
impurities, lower the reaction temperature or switch to the Hoveyda-Grubbs Il catalyst, which
often operates efficiently at lower temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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